Cas no 1805072-13-2 (3-(Difluoromethyl)-5-iodo-2-(trifluoromethyl)pyridine-6-acetic acid)

• Product Name: 3-(Difluoromethyl)-5-iodo-2-(trifluoromethyl)pyridine-6-acetic acid
• CAS No: 1805072-13-2
• MF: C₉H₅F₅INO₂
• MW: 381.037992238998
• CID: 4896123
• Update Time: 2025-06-26

3-(Difluoromethyl)-5-iodo-2-(trifluoromethyl)pyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-5-iodo-2-(trifluoromethyl)pyridine-6-acetic acid

• Inchi： 1S/C9H5F5INO2/c10-8(11)3-1-4(15)5(2-6(17)18)16-7(3)9(12,13)14/h1,8H,2H2,(H,17,18)
• InChI Key： QVSLXEJKSJZNKZ-UHFFFAOYSA-N
• SMILES： IC1C=C(C(F)F)C(C(F)(F)F)=NC=1CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 312
• XLogP3: 2.5
• Topological Polar Surface Area: 50.2

Additional information on 3-(Difluoromethyl)-5-iodo-2-(trifluoromethyl)pyridine-6-acetic acid

3-(Difluoromethyl)-5-iodo-2-(trifluoromethyl)pyridine-6-acetic acid (CAS No: 1805072-13-2)

The compound 3-(Difluoromethyl)-5-iodo-2-(trifluoromethyl)pyridine-6-acetic acid, identified by the CAS registry number 1805072-13-2, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and versatility in chemical synthesis.

The molecular structure of this compound is characterized by a pyridine ring substituted with several functional groups, including a difluoromethyl group at position 3, an iodo group at position 5, a trifluoromethyl group at position 2, and an acetic acid moiety at position 6. These substituents contribute to the compound's distinct chemical reactivity and physical properties. The presence of multiple fluorine atoms and an iodine atom makes this compound particularly interesting for applications in medicinal chemistry, where halogenated compounds often exhibit unique pharmacokinetic profiles.

Recent studies have highlighted the potential of 3-(Difluoromethyl)-5-iodo-2-(trifluoromethyl)pyridine-6-acetic acid as a lead compound in drug discovery efforts targeting various therapeutic areas. For instance, researchers have explored its role as a modulator of ion channels, which are critical for numerous physiological processes. The compound's ability to interact with these channels has shown promise in the development of novel treatments for conditions such as epilepsy and chronic pain.

In addition to its pharmacological applications, this compound has also been investigated for its potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of advanced semiconductors and light-emitting diodes (LEDs). The trifluoromethyl group, in particular, contributes to the compound's stability and electronic conductivity, making it suitable for high-performance electronic devices.

The synthesis of 3-(Difluoromethyl)-5-iodo-2-(trifluoromethyl)pyridine-6-acetic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the pyridine ring through cyclization reactions, followed by selective substitution to introduce the functional groups at specific positions on the ring. The use of iodine as a substituent is particularly challenging due to its reactivity, but recent advancements in catalytic chemistry have enabled more efficient and selective synthesis pathways.

From an environmental perspective, the stability and biodegradability of this compound are critical considerations. Initial studies suggest that it exhibits moderate biodegradation under aerobic conditions, but further research is needed to fully understand its environmental impact. Regulatory agencies are increasingly focusing on such compounds due to their potential persistence in the environment and potential risks to ecosystems.

In terms of safety and handling, while this compound is not classified as a hazardous material under current regulations, it should be handled with care due to its chemical reactivity. Proper personal protective equipment (PPE) should be used during synthesis and handling to minimize exposure risks.

Looking ahead, the continued exploration of 3-(Difluoromethyl)-5-iodo-2-(trifluoromethyl)pyridine-6-acetic acid's properties is expected to unlock new applications across various industries. Its unique combination of functional groups positions it as a valuable tool in both academic research and industrial development.